Cas no 18959-92-7 (1,3-Isobenzofurandione, 5,5'-[1,3-phenylenebis(oxy)]bis-)

1,3-Isobenzofurandione, 5,5'-[1,3-phenylenebis(oxy)]bis- structure
18959-92-7 structure
Product Name:1,3-Isobenzofurandione, 5,5'-[1,3-phenylenebis(oxy)]bis-
CAS No:18959-92-7
MF:C22H10O8
MW:402.3100066185
CID:96077
PubChem ID:6610699
Update Time:2025-04-18

1,3-Isobenzofurandione, 5,5'-[1,3-phenylenebis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione, 5,5'-[1,3-phenylenebis(oxy)]bis-
    • 5-[3-[(1,3-dioxo-2-benzofuran-5-yl)oxy]phenoxy]-2-benzofuran-1,3-dione
    • CBDivE_001309
    • DTXSID20425019
    • 18959-92-7
    • SCHEMBL2435900
    • Inchi: 1S/C22H10O8/c23-19-15-6-4-13(9-17(15)21(25)29-19)27-11-2-1-3-12(8-11)28-14-5-7-16-18(10-14)22(26)30-20(16)24/h1-10H
    • InChI Key: ONEMZCBKPSBQJO-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)OC1C=CC2C(=O)OC(C=2C=1)=O)C1C=CC2C(=O)OC(C=2C=1)=O

Computed Properties

  • Exact Mass: 402.03756727g/mol
  • Monoisotopic Mass: 402.03756727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 105Ų
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